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Compound of Interest

Compound Name: Delamanid-d4-1

Cat. No.: B12371998

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of Delamanid-d4, a deuterated analog of the potent antitubercular drug Delamanid.
Due to its classification as a potent pharmaceutical compound and its acute oral and aquatic
toxicity, strict adherence to the following procedures is mandatory to ensure personnel safety
and environmental protection.

Compound Identification and Hazard Summary

Delamanid-d4 is the deuterium-labeled version of Delamanid, an inhibitor of mycolic acid
synthesis in mycobacteria. While the deuteration is not considered to introduce new hazardous
properties, the inherent toxicity of the parent compound necessitates a cautious approach.

Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]

Note: Some safety data sheets may also classify this as a "pharmaceutical related compound

of unknown potency," warranting handling with a high degree of caution.

Physicochemical and Storage Data

Proper storage and handling are critical to maintain the integrity of Delamanid-d4 and to

prevent accidental exposure.

Property Value

Molecular Formula C25H21D4F3N40s

Molecular Weight 538.51 g/mol

Appearance White to light brown solid

Solubility - DMSO: = 20 mg/mL - DMF: = 25 mg/mL

Storage (Powder)

-20°C for up to 3 years; 4°C for up to 2 years

Storage (In Solvent)

-80°C for up to 6 months; -20°C for up to 1

month

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory for all personnel handling Delamanid-d4 to

minimize the risk of exposure through inhalation, ingestion, or skin contact.
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PPE Category

Item

Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Protects against accidental
splashes or aerosolized

particles.

Hand Protection

Double-gloving with nitrile

gloves

Provides a barrier against skin
contact. The outer glove
should be changed
immediately upon

contamination.

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

N95 or higher-rated respirator

Recommended when handling
the powder outside of a
certified chemical fume hood to

prevent inhalation.

Step-by-Step Handling and Operational Plan

A systematic approach to handling Delamanid-d4 is essential to ensure safety and

experimental accuracy.

Preparation:

o Designated Area: All handling of Delamanid-d4 powder must be conducted in a designated

area, such as a chemical fume hood or a ventilated balance enclosure, to control airborne

particles.

o Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,

vials, solvents) and waste containers are within the designated handling area.

» Don PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Handling:
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e Weighing: Carefully weigh the desired amount of Delamanid-d4, minimizing the creation of
dust.

» Solution Preparation: To dissolve, slowly add the solvent to the solid to prevent splashing. If
necessary, gentle warming or sonication can be used to aid dissolution.

o Labeling: Clearly label all containers with the compound name, concentration, solvent, and
date of preparation.

Post-Handling:

» Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with Delamanid-d4 using an appropriate cleaning agent.

o Doff PPE: Remove PPE in the reverse order it was put on, being careful to avoid
contaminating skin or clothing.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even
if gloves were worn.

Disposal Plan

Proper disposal of Delamanid-d4 and associated waste is crucial to prevent environmental
contamination.
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Waste Type

Disposal Procedure

Solid Waste

- Unused or expired Delamanid-d4 powder
should be collected in a clearly labeled, sealed
container. - Contaminated items such as weigh
boats, pipette tips, and gloves should also be

placed in this container.

Liquid Waste

- Solutions containing Delamanid-d4 should be
collected in a labeled, sealed, and non-reactive

waste container.

Final Disposal

All waste containing Delamanid-d4 must be
disposed of as hazardous chemical waste
through a licensed hazardous material disposal
company. Incineration is often the preferred

method for potent pharmaceutical compounds.

Visualized Workflows and Pathways

To further clarify procedural and biological concepts, the following diagrams are provided.
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Delamanid Mechanism of Action

[Delamanid (Prodrug)]

ctivation by F420-dependent nitroreductase

[Activated Delamanid Metabolite}

Inhibits

\J
Mycolic Acid Synthesis

:

Mycobacterial Cell Wall Integrity
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Experimental Workflow: Pharmacokinetic Study

Preparation

Weigh Delamanid-d4

'

Prepare Dosing Solution

Administration & Sampling

Administer to Animal Model

:

Collect Blood Samples at Time Points

Analysis

Extract Drug from Plasma

'

LC-MS/MS Analysis

'

Pharmacokinetic Modeling

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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